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Compound of Interest

Compound Name: Primocarcin

cat. No.: B14178731

IUPAC Name: 5-acetamido-4-oxohex-5-enamide
Synonyms:

e Primocarcin

e 5-(Acetylamino)-4-oxo-5-hexenamide

e 5-Hexenamide, 5-(acetylamino)-4-oxo-

e 4-Acetamido-4-penten-3-one-1-carboxamide
e NSC 525602

e BRN 2415620

e UNII-DD00O1161Y2[1]

This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals interested in the chemical and biological aspects of Primocarcin.

Chemical Identity and Properties

Primocarcin, systematically named 5-acetamido-4-oxohex-5-enamide according to IUPAC
nomenclature, is an organic compound with the molecular formula CsH12N20s.[1] It is
registered under the CAS number 3750-26-3.[1] The compound is also known by several
synonyms, reflecting its history in chemical and pharmaceutical research.[1]
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Table 1: Chemical Identifiers for Primocarcin

Identifier Value

IUPAC Name 5-acetamido-4-oxohex-5-enamide[1]
Molecular Formula CsH12N203[1]

CAS Number 3750-26-3[1]

PubChem CID 19565[1]

UNII DD00O1161Y2[1]

NSC Number 525602[1]

Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available scientific literature detailing the specific
biological activities, mechanism of action, and signaling pathways associated with
Primocarcin. Extensive searches of scientific databases did not yield specific experimental
studies, quantitative data, or detailed experimental protocols for this compound.

Therefore, the creation of data tables summarizing quantitative data and detailed experimental
methodologies, as well as the generation of diagrams for signaling pathways, is not possible at
this time due to the absence of primary research on Primocarcin.

Future Research Directions

The absence of detailed biological data for Primocarcin presents an opportunity for novel
research. Future investigations could focus on:

o Screening for Biological Activity: Initial in vitro screening assays could be conducted to
identify potential biological targets and pharmacological effects of Primocarcin. This could
include assays for anticancer, antimicrobial, or anti-inflammatory activity.

o Mechanism of Action Studies: Should biological activity be identified, subsequent studies
would be necessary to elucidate the underlying mechanism of action. This would involve
identifying the molecular targets and signaling pathways modulated by Primocarcin.
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o Computational Modeling: In the absence of experimental data, computational methods such
as molecular docking and quantitative structure-activity relationship (QSAR) studies could be
employed to predict potential biological targets and activities based on the chemical structure
of Primocarcin.

A hypothetical workflow for investigating the biological activity of Primocarcin is presented
below.
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Hypothetical workflow for investigating Primocarcin's bioactivity.
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This logical workflow illustrates a potential path for future research, from initial screening to
preclinical evaluation. Researchers are encouraged to pursue these avenues to uncover the
potential therapeutic applications of Primocarcin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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